Cas no 2172082-84-5 (3-(3-hydroxyoxan-3-yl)thiane-3-carboxylic acid)

• Product Name: 3-(3-hydroxyoxan-3-yl)thiane-3-carboxylic acid
• CAS No: 2172082-84-5
• MF: C₁₁H₁₈O₄S
• MW: 246.323222637177
• CID: 6056039
• PubChem ID: 165601607
• Update Time: 2025-09-18

3-(3-hydroxyoxan-3-yl)thiane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-hydroxyoxan-3-yl)thiane-3-carboxylic acid
• EN300-1629896
• 2172082-84-5

• Inchi： 1S/C11H18O4S/c12-9(13)10(3-2-6-16-8-10)11(14)4-1-5-15-7-11/h14H,1-8H2,(H,12,13)
• InChI Key： RNECJQRNWUSDCI-UHFFFAOYSA-N
• SMILES： S1CCCC(C(=O)O)(C1)C1(COCCC1)O

Computed Properties

• Exact Mass: 246.09258022g/mol
• Monoisotopic Mass: 246.09258022g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 92.1Ų

Additional information on 3-(3-hydroxyoxan-3-yl)thiane-3-carboxylic acid

Comprehensive Overview of 3-(3-hydroxyoxan-3-yl)thiane-3-carboxylic acid (CAS No. 2172082-84-5): Properties, Applications, and Research Insights

The compound 3-(3-hydroxyoxan-3-yl)thiane-3-carboxylic acid (CAS No. 2172082-84-5) is a structurally unique molecule that has garnered significant attention in pharmaceutical and chemical research. Its hybrid structure, combining a thiane ring with a hydroxyoxane moiety, offers versatile reactivity, making it a valuable intermediate in synthetic chemistry. Researchers are increasingly exploring its potential in drug discovery, particularly for targeting enzymes and receptors involved in metabolic disorders.

One of the most searched questions about this compound revolves around its synthetic pathways and stereochemical properties. The presence of both hydroxyl and carboxylic acid functional groups allows for diverse derivatization, enabling applications in asymmetric catalysis and chiral auxiliaries. Recent studies highlight its role in designing biocompatible polymers, aligning with the growing demand for sustainable materials in biomedical engineering.

In the context of green chemistry, 3-(3-hydroxyoxan-3-yl)thiane-3-carboxylic acid stands out due to its potential as a bio-based building block. With industries shifting toward eco-friendly alternatives, this compound’s compatibility with enzymatic synthesis and low toxicity profile positions it as a candidate for green solvent formulations. Searches for “non-toxic chemical intermediates” and “biodegradable additives” often lead to discussions about its derivatives.

Another trending topic is its relevance in neuropharmacology. Preliminary studies suggest that structural analogs of this compound may modulate GABA receptors, sparking interest in anxiolytic and anticonvulsant drug development. This aligns with frequent searches like “natural GABA enhancers” and “new CNS drug candidates”, reflecting public curiosity about non-addictive neurotherapeutics.

From an analytical perspective, advanced techniques such as NMR spectroscopy and HPLC-MS are critical for characterizing CAS No. 2172082-84-5. Researchers often inquire about “spectral data interpretation” and “purity assessment methods”, underscoring the need for standardized protocols. The compound’s stability under varying pH conditions also makes it a subject of formulation science studies.

In material science, the thiane-oxane scaffold of this compound has inspired innovations in supramolecular chemistry. Its ability to form hydrogen-bonded networks is explored for self-healing materials, a hot topic in nanotechnology. Searches for “dynamic covalent chemistry” and “smart polymers” frequently intersect with its applications.

To summarize, 3-(3-hydroxyoxan-3-yl)thiane-3-carboxylic acid exemplifies the convergence of multidisciplinary research. Whether in drug design, sustainable chemistry, or advanced materials, its adaptability addresses contemporary challenges while inviting further exploration. As interest grows, so does the demand for high-purity samples and detailed mechanistic studies, ensuring its prominence in future scientific breakthroughs.